![molecular formula C10H14BrNOS B7558550 N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide](/img/structure/B7558550.png)
N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide
Overview
Description
N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide is a chemical compound that is widely used in scientific research. It is a member of the class of compounds known as amides and has a molecular formula of C13H16BrNOS. This compound is an important tool for researchers studying the biochemical and physiological effects of various substances.
Mechanism of Action
The mechanism of action of N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body.
Biochemical and Physiological Effects:
N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes in the body, which can lead to a variety of effects on the body's systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide in lab experiments is that it is a highly specific tool for studying the biochemical and physiological effects of various substances. However, one of the limitations of using this compound is that it can be difficult to synthesize and purify.
Future Directions
There are many future directions for research involving N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide. Some potential areas of research include the development of new drugs and therapies, the study of the compound's mechanism of action, and the exploration of its potential applications in various fields of science. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide is a complex process that involves several steps. The first step involves the reaction of 5-bromothiophene with methylamine to form N-methyl-5-bromothiophene-3-carboxamide. The second step involves the reaction of N-methyl-5-bromothiophene-3-carboxamide with 2,2-dimethylpropanoyl chloride to form N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide.
Scientific Research Applications
N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide is used in a wide range of scientific research applications. It is commonly used as a tool for studying the biochemical and physiological effects of various substances. This compound is also used in the development of new drugs and therapies.
properties
IUPAC Name |
N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNOS/c1-10(2,3)9(13)12-5-7-4-8(11)14-6-7/h4,6H,5H2,1-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQLXSUPEGPJQTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1=CSC(=C1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-bromothiophen-3-yl)methyl]-2,2-dimethylpropanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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